Cas no 90387-19-2 (Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-)
90387-19-2 structure
Product Name:Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
CAS No:90387-19-2
MF:C23H42Cl2O2
MW:421.484385967255
CID:788848
PubChem ID:71429138
Update Time:2025-04-19
Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
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- Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
- 2-(2,2-dichloro-3-heptylcyclopropyl)tridecanoic acid
- 90387-19-2
- DTXSID90847840
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- Inchi: 1S/C23H42Cl2O2/c1-3-5-7-9-10-11-12-14-15-17-19(22(26)27)21-20(23(21,24)25)18-16-13-8-6-4-2/h19-21H,3-18H2,1-2H3,(H,26,27)
- InChI Key: ZMTSYRSLZNDSPR-UHFFFAOYSA-N
- SMILES: ClC1(C(CCCCCCC)C1C(C(=O)O)CCCCCCCCCCC)Cl
Computed Properties
- Exact Mass: 420.2561860g/mol
- Monoisotopic Mass: 420.2561860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 37.3Ų
Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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